Cas no 2097944-37-9 (2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid)

• Product Name: 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• CAS No: 2097944-37-9
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 5723325
• PubChem ID: 121203285
• Update Time: 2025-10-28

2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid
• 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C10H16F3NO3/c1-3-17-9(10(11,12)13)4-5-14(6-9)7(2)8(15)16/h7H,3-6H2,1-2H3,(H,15,16)
• InChI Key： QJXKKIJKHCMSMF-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(C(C(=O)O)C)C1)OCC)(F)F

Additional information on 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid

Introduction to 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid (CAS No. 2097944-37-9)

2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid, identified by its CAS number 2097944-37-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by a pyrrolidinyl core, which is a common structural motif in many bioactive agents. The presence of both ethoxy and trifluoromethyl substituents in the molecule imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The pyrrolidin-1-yl moiety in the compound's name is particularly noteworthy, as it suggests a potential role in modulating biological pathways through interactions with specific targets. Pyrrolidine derivatives are well-documented for their versatility in medicinal chemistry, often serving as key components in the design of small-molecule inhibitors and agonists. The ethoxy group at the 3-position of the pyrrolidine ring adds another layer of functional diversity, influencing both solubility and metabolic stability. Meanwhile, the trifluoromethyl group, located at the same position, is renowned for its ability to enhance binding affinity and metabolic resistance, making it a frequently employed group in drug candidates.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifunctional scaffolds. The combination of these substituents in 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid suggests a potential for high selectivity and efficacy in therapeutic applications. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic profiles, which is crucial for the development of orally active drugs. The ethoxy group, on the other hand, can influence the compound's solubility and permeability across biological membranes, further enhancing its bioavailability.

In the context of current research, this compound has been explored for its potential role in modulating enzyme activity and receptor binding. The pyrrolidinyl core is particularly interesting because it mimics natural amino acid structures, allowing for favorable interactions with biological targets. For example, derivatives of pyrrolidine have been shown to interact with enzymes such as kinases and proteases, which are often implicated in various diseases. The specific arrangement of substituents in 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid may enable it to bind to these targets with high affinity while minimizing off-target effects.

One notable area of research involving this compound is its potential application in oncology. Kinase inhibitors are among the most successful classes of drugs developed over the past decade, and pyrrolidine-based inhibitors have shown promise in clinical trials. The trifluoromethyl group enhances the binding affinity of such inhibitors by increasing their lipophilicity and metabolic stability. Additionally, the ethoxy group can fine-tune the electronic properties of the molecule, allowing for optimal interactions with the active site of kinases. These features make 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid a compelling candidate for further investigation as a lead compound or intermediate in drug development pipelines.

Another emerging field where this compound shows promise is neurology. Pyrrolidine derivatives have been investigated for their potential as modulators of neurotransmitter systems, particularly those involving GABA receptors and serotonin receptors. The structural features of 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid suggest that it could interact with these receptors in a way that modulates neuronal activity. Such interactions could have therapeutic implications for conditions such as anxiety disorders, depression, and epilepsy. The ability to fine-tune pharmacological properties through structural modifications makes this compound an attractive option for designing novel neuroactive agents.

The synthesis and characterization of 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid have also been subjects of interest in synthetic organic chemistry. The introduction of both ethoxy and trifluoromethyl groups into a pyrrolidine backbone presents synthetic challenges that require careful planning to ensure regioselectivity and yield optimization. Recent reports have highlighted innovative synthetic strategies that leverage transition-metal catalysis and organometallic reagents to construct this type of molecule efficiently. These advances not only facilitate access to 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid but also contribute to the broader toolkit available for medicinal chemists.

In conclusion, 2-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propanoic acid (CAS No. 2097944-37-9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of ethoxy and trifluoromethyl substituents on a pyrrolidinyl core offers advantages such as enhanced binding affinity, metabolic stability, and solubility profile. Ongoing research into its pharmacological properties suggests potential applications in oncology and neurology, among other therapeutic areas. As synthetic methodologies continue to evolve, access to such specialized compounds will improve, paving the way for new drug discoveries.